Cas no 797780-56-4 (3-(2-ethoxyphenyl)methyl-2,3-dihydro-1,3-benzothiazol-2-one)

• Product Name: 3-(2-ethoxyphenyl)methyl-2,3-dihydro-1,3-benzothiazol-2-one
• CAS No: 797780-56-4
• MF: C₁₆H₁₅NO₂S
• MW: 285.36080288887
• CID: 5362634
• Update Time: 2025-10-29

3-(2-ethoxyphenyl)methyl-2,3-dihydro-1,3-benzothiazol-2-one Chemical and Physical Properties

Names and Identifiers

• 3-[(2-ethoxyphenyl)methyl]-1,3-benzothiazol-2-one
• 3-(2-ethoxyphenyl)methyl-2,3-dihydro-1,3-benzothiazol-2-one

• Inchi： 1S/C16H15NO2S/c1-2-19-14-9-5-3-7-12(14)11-17-13-8-4-6-10-15(13)20-16(17)18/h3-10H,2,11H2,1H3
• InChI Key： AVHQXEZGOGMNOE-UHFFFAOYSA-N
• SMILES： S1C2=CC=CC=C2N(CC2=CC=CC=C2OCC)C1=O

Additional information on 3-(2-ethoxyphenyl)methyl-2,3-dihydro-1,3-benzothiazol-2-one

3-(2-Ethoxyphenyl)methyl-2,3-dihydro-1,3-benzothiazol-2-one: A Comprehensive Overview

The compound with CAS No 797780-56-4, known as 3-(2-Ethoxyphenyl)methyl-2,3-dihydro-1,3-benzothiazol-2-one, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound belongs to the class of benzothiazoles, which are well-known for their versatile applications in drug discovery and advanced materials. The benzothiazole core structure is a fused bicyclic system comprising a benzene ring and a thiazole ring, which contributes to its unique electronic properties and reactivity.

Recent studies have highlighted the potential of 3-(2-Ethoxyphenyl)methyl-2,3-dihydro-1,3-benzothiazol-2-one as a promising candidate in the development of novel anti-cancer agents. Researchers have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, making it a valuable lead compound for further optimization. The ethoxyphenyl substituent plays a crucial role in modulating the pharmacokinetic properties of the molecule, enhancing its bioavailability and stability in biological systems.

In addition to its pharmaceutical applications, this compound has also been explored for its potential in optoelectronic materials. The benzothiazolone moiety is known to exhibit strong fluorescence under UV light, which makes it an attractive candidate for applications in sensors and light-emitting devices (LEDs). Recent advancements in synthetic methodologies have enabled the large-scale production of this compound with high purity, further facilitating its integration into commercial products.

The synthesis of 3-(2-Ethoxyphenyl)methyl-2,3-dihydro-1,3-benzothiazol-2-one involves a multi-step process that typically begins with the preparation of the benzothiazole core. This is followed by functionalization with the ethoxyphenyl group through nucleophilic substitution or coupling reactions. The optimization of reaction conditions has been a focal point of recent research efforts, with studies focusing on improving yield and reducing production costs.

From an environmental perspective, this compound has been shown to exhibit low toxicity towards non-target organisms, making it a safer alternative to traditional organic compounds used in industrial applications. Regulatory agencies have also recognized its potential for use in green chemistry initiatives due to its biodegradability and minimal environmental impact.

In conclusion, 3-(2-Ethoxyphenyl)methyl-2,3-dihydro-1,3-benzothiazol-2-one represents a versatile and innovative molecule with wide-ranging applications across multiple disciplines. Its unique chemical properties and favorable safety profile position it as a key player in the development of next-generation pharmaceuticals and advanced materials. As research continues to uncover new insights into its structure-function relationships, this compound is poised to make significant contributions to both academic and industrial sectors.